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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B3417381 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. TINUVIN-1130, a liquid UV

absorber of the hydroxyphenyl-benzotriazole class, requires careful management throughout

its lifecycle, including its ultimate disposal.[1][2] Adherence to correct disposal procedures is

not only a regulatory requirement but also a critical step in protecting personnel and the

environment from potential harm.

Hazard Profile of TINUVIN-1130
Before delving into disposal procedures, it is essential to understand the hazards associated

with TINUVIN-1130. According to safety data sheets (SDS), TINUVIN-1130 is classified as

follows:

Skin Sensitization: May cause an allergic skin reaction.[3][4][5]

Aquatic Hazard: Toxic to aquatic life with long-lasting effects.[3][4][5]

This information underscores the importance of preventing skin contact and environmental

release.

Quantitative Environmental Impact Data
The environmental toxicity of TINUVIN-1130 has been determined through standardized

testing. These values highlight the chemical's potential impact on aquatic ecosystems and
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inform the stringent disposal guidelines.

Parameter Test Organism Result Reference

LC50 (96 hours)
Oncorhynchus mykiss

(Rainbow Trout)
2.8 mg/L [3]

EC50 (48 hours)
Daphnia magna

(Water Flea)
4 mg/L [3]

IC50 (3 hours) Microorganisms > 1000 mg/L [4]

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that produces a specified effect in 50% of the test organisms.

IC50: The concentration of a substance that causes 50% inhibition of a given biological

process.

Step-by-Step Disposal Protocol
The primary directive for the disposal of TINUVIN-1130 is to "Dispose of contents/container in

accordance with local regulations."[3][6] While specific regulations will vary by region, the

following steps provide a general framework for safe disposal:

Containment of Spills: In the event of a spill, the material should be contained, solidified, and

placed in suitable, labeled containers for disposal.[6] Do not allow the substance to enter

drains, surface waters, or groundwater.[3][6] Any spillage should be collected.[3][4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective

gloves, when handling TINUVIN-1130 waste.[3][4][5]

Waste Collection:

Collect waste TINUVIN-1130 and any contaminated materials (e.g., absorbents, paper

towels) in designated, sealed containers.

Contaminated work clothing should not be allowed out of the workplace and must be

washed before reuse.[3][4][5]
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Disposal Method:

One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Alternatively, transfer the waste into a suitable container for disposal in accordance with

the waste regulations of your institution and region.[8]

Consult with Professionals: Always consult with your institution's Environmental Health and

Safety (EHS) department or a licensed waste disposal contractor to ensure full compliance

with all applicable regulations.

Disposal Decision Pathway
The following diagram illustrates the logical steps for the proper disposal of TINUVIN-1130.
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Start: TINUVIN-1130 Waste Generated

Is it a spill?

Contain, solidify, and place
in a suitable container for disposal.

Yes

Wear appropriate PPE
(gloves, etc.).

No

Collect waste in a
designated, sealed container.

Consult institutional EHS or
a licensed waste disposal contractor.

Dispose of waste according to
local, regional, and national regulations.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of TINUVIN-1130.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3417381?utm_src=pdf-body-img
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these guidelines and consulting with safety professionals, you can ensure the safe

and compliant disposal of TINUVIN-1130, thereby protecting yourself, your colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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